Does the cationic or the radical character dominate the reactivity of alkene radical cations towards solvent molecules?†‡
Physical Chemistry Chemical Physics Pub Date: 2001-02-27 DOI: 10.1039/B007990L
Abstract
The reaction of ethylene radical cations with a broad selection of uncharged nucleophiles (hydrogen fluoride, dichloromethane, trifluoroethanol, water, formaldehyde, methanol, ethanol, ethylene glycol, dimethyl formamide, acetonitrile, ammonia) has been studied at the BHandHLYP/6-31 + G(d,p) level of theory. With the exception of hydrogen fluoride and dichloromethane, all of these nucleophiles form covalent addition products with ethylene radical cations. Transition states for these addition reactions could, however, not be identified. The reaction energies calculated for the addition reactions correlate well with the proton affinities of the respective nucleophiles. Based on this correlation the reactivity of ethylene radical cations can be characterized as intrinsically cationic. The reaction of ammonia, the water dimer, and the water trimer with the radical cations of some substituted alkenes (propene, trans-but-2-ene, butadiene, styrene) have been studied at the same level of theory. In all cases the most exothermic reaction occurs for the water trimer. Comparison of the reaction energies calculated for these radical cations with those calculated for the analogously substituted carbocations shows that alkene radical cations can best be understood as strongly stabilized carbocations. The stabilizing effect of the radical center on cationic intermediates is not constant and varies between 40 kcal mol−1 for the smaller systems and 20 kcal mol−1 for the larger systems investigated in this study.
Recommended Literature
- [1] Structure–solid-state CPMAS 13C NMR correlation in palladacycle solvates (pseudo-polymorphs) with a transformation from Z′ = 1 to Z′ = 2†
- [2] In situ inclusion of thiocyanate for highly luminescent and stable CH3NH3PbBr3 perovskite nanocrystals†
- [3] Catalytic reduction of p-nitrophenol over precious metals/highly ordered mesoporous silica
- [4] The terpolymerization of ethylene and propylene with isoprene via THF-containing half-sandwich scandium catalysts: a new kind of ethylene–propylene–diene rubber and its functionalization†
- [5] Front cover
- [6] Synthesis, characterization and gas transport properties of novel poly(amine-imide)s containing tetraphenylmethane pendant groups
- [7] The effect of varying solvents for MoS2 treatment on its catalytic efficiencies for HER and ORR†
- [8] Small molecule–protein interactions in branch migration thermodynamics: modelling and application in the homogeneous detection of proteins and small molecules†
- [9] Hollow transition metal hydroxide octahedral microcages for single particle surface-enhanced Raman spectroscopy†
- [10] Surface modification imparts selectivity, facilitating redox catalytic studies: quinone mediated oxygen reduction†
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 14419-78-4
-
CAS no.: 119670-11-0
